Cas no 904524-54-5 (1-(4-chlorophenyl)methyl-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione)

1-(4-Chlorophenyl)methyl-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione is a specialized heterocyclic compound featuring a tetrahydropyrazine-dione core with substituted aromatic groups. Its structural design incorporates both a 4-chlorophenyl and a 3-(trifluoromethyl)phenyl moiety, enhancing its potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups (chloro and trifluoromethyl) may contribute to improved stability and reactivity in targeted applications. This compound is of interest in medicinal chemistry due to its potential for modulating biological activity, particularly in the development of enzyme inhibitors or receptor ligands. Its well-defined molecular architecture allows for precise modifications, making it a valuable candidate for research in drug discovery and fine chemical synthesis.

1-(4-chlorophenyl)methyl-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione structure

904524-54-5 structure

Product Name:1-(4-chlorophenyl)methyl-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione

CAS No:904524-54-5

MF:C₁₉H₁₄ClF₃N₂O₂

MW:394.774874210358

CID:5363258

Update Time:2025-06-14

1-(4-chlorophenyl)methyl-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

- 1-(4-chlorobenzyl)-4-(3-(trifluoromethyl)benzyl)-1,4-dihydropyrazine-2,3-dione
- 1-(4-chlorobenzyl)-4-[3-(trifluoromethyl)benzyl]-1,4-dihydropyrazine-2,3-dione
- 1-[(4-chlorophenyl)methyl]-4-[[3-(trifluoromethyl)phenyl]methyl]pyrazine-2,3-dione
- Z1154553209
- 1-(4-chlorophenyl)methyl-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione
- Inchi： 1S/C19H14ClF3N2O2/c20-16-6-4-13(5-7-16)11-24-8-9-25(18(27)17(24)26)12-14-2-1-3-15(10-14)19(21,22)23/h1-10H,11-12H2
- InChI Key： OIEKYFDYBMWSNF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CN1C=CN(C(C1=O)=O)CC1C=CC=C(C(F)(F)F)C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 588
XLogP3: 3.9
Topological Polar Surface Area: 40.6

1-(4-chlorophenyl)methyl-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3165-0044-2μmol	1-[(4-chlorophenyl)methyl]-4-{[3-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrazine-2,3-dione	904524-54-5	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F3165-0044-5μmol	1-[(4-chlorophenyl)methyl]-4-{[3-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrazine-2,3-dione	904524-54-5	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F3165-0044-10μmol	1-[(4-chlorophenyl)methyl]-4-{[3-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrazine-2,3-dione	904524-54-5	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F3165-0044-20μmol	1-[(4-chlorophenyl)methyl]-4-{[3-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrazine-2,3-dione	904524-54-5	90%+	20μmol	$79.0	2023-07-28
Life Chemicals	F3165-0044-1mg	1-[(4-chlorophenyl)methyl]-4-{[3-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrazine-2,3-dione	904524-54-5	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F3165-0044-2mg	1-[(4-chlorophenyl)methyl]-4-{[3-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrazine-2,3-dione	904524-54-5	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F3165-0044-3mg	1-[(4-chlorophenyl)methyl]-4-{[3-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrazine-2,3-dione	904524-54-5	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F3165-0044-4mg	1-[(4-chlorophenyl)methyl]-4-{[3-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrazine-2,3-dione	904524-54-5	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F3165-0044-5mg	1-[(4-chlorophenyl)methyl]-4-{[3-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrazine-2,3-dione	904524-54-5	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F3165-0044-10mg	1-[(4-chlorophenyl)methyl]-4-{[3-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrazine-2,3-dione	904524-54-5	90%+	10mg	$79.0	2023-07-28

1-(4-chlorophenyl)methyl-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione Related Literature

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Additional information on 1-(4-chlorophenyl)methyl-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione

Recent Advances in the Study of 1-(4-chlorophenyl)methyl-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS: 904524-54-5)

1-(4-chlorophenyl)methyl-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS: 904524-54-5) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential therapeutic applications. This tetrahydropyrazine-dione derivative exhibits unique structural features, including a chlorophenyl and a trifluoromethylphenyl moiety, which contribute to its biological activity. Recent studies have explored its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

Recent research has focused on the compound's interaction with various biological targets, particularly in the central nervous system (CNS). In vitro studies have demonstrated its affinity for specific neurotransmitter receptors, suggesting potential applications in neurological disorders such as epilepsy, anxiety, and depression. Molecular docking simulations have further elucidated its binding modes, providing insights into its selectivity and potency. These findings are supported by in vivo experiments in animal models, where the compound exhibited promising neuroprotective and anxiolytic effects.

Another area of interest is the compound's metabolic stability and pharmacokinetic profile. Studies utilizing high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have characterized its metabolic pathways, revealing favorable stability and minimal toxicity. These properties make it a viable candidate for further preclinical development. Additionally, synthetic modifications of the core structure have been explored to enhance its bioavailability and therapeutic index, with several analogs showing improved efficacy in preliminary screenings.

The compound's potential as an anti-inflammatory agent has also been investigated. Recent findings indicate that it modulates key inflammatory pathways, such as the NF-κB and MAPK signaling cascades, in a dose-dependent manner. This dual functionality—targeting both CNS disorders and inflammation—positions it as a versatile scaffold for multifunctional drug design. Collaborative efforts between academic and industrial researchers are underway to optimize its synthesis and evaluate its clinical potential.

In conclusion, 1-(4-chlorophenyl)methyl-4-{3-(trifluoromethyl)phenylmethyl}-1,2,3,4-tetrahydropyrazine-2,3-dione represents a promising candidate for further development in the pharmaceutical industry. Its diverse biological activities, coupled with a favorable pharmacokinetic profile, underscore its potential as a therapeutic agent. Future research should focus on advancing its preclinical studies and exploring its applications in combination therapies. The ongoing investigations into this compound highlight the dynamic nature of chemical biology and its role in addressing unmet medical needs.